Cas no 1782432-60-3 (3-Cyclopropylpyrrolidin-2-one)

• Product Name: 3-Cyclopropylpyrrolidin-2-one
• CAS No: 1782432-60-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6148566
• PubChem ID: 18442678
• Update Time: 2025-06-11

3-Cyclopropylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7047455
• 1782432-60-3
• 3-cyclopropylpyrrolidin-2-one
• 3-Cyclopropylpyrrolidin-2-one

• Inchi： 1S/C7H11NO/c9-7-6(3-4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9)
• InChI Key： YJHIWTDVOURJEK-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)C1CC1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Cyclopropylpyrrolidin-2-one

3-Cyclopropylpyrrolidin-2-one (CAS No. 1782432-60-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Cyclopropylpyrrolidin-2-one (CAS No. 1782432-60-3) has emerged as a pivotal scaffold for drug discovery and material science applications. This heterocyclic compound, characterized by its cyclopropyl and pyrrolidin-2-one moieties, offers unique structural features that make it highly valuable in the design of bioactive molecules. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its potential in addressing challenges related to central nervous system (CNS) disorders, antimicrobial resistance, and sustainable chemistry.

The 3-Cyclopropylpyrrolidin-2-one structure is particularly noteworthy for its ability to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its rigid cyclopropyl ring enhances metabolic stability, while the pyrrolidinone core provides a platform for further functionalization. This dual functionality has sparked interest in its use for developing next-generation therapeutics, especially in areas like neurodegenerative diseases and oncology.

From a synthetic perspective, CAS No. 1782432-60-3 is often employed as a key intermediate in multi-step reactions. Its compatibility with cross-coupling reactions, reductive amination, and click chemistry makes it a favorite among medicinal chemists. Recent publications highlight its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs), a hot topic in drug discovery circles.

Beyond pharmaceuticals, 3-Cyclopropylpyrrolidin-2-one has found applications in agrochemicals and functional materials. Its stereochemical complexity allows for the creation of chiral catalysts, which are critical for asymmetric synthesis. This aligns with the growing demand for green chemistry solutions, as industries seek to reduce waste and improve atom economy.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike many traditional intermediates, 3-Cyclopropylpyrrolidin-2-one exhibits favorable biodegradability profiles, making it a safer choice for large-scale production. This aspect resonates with the ESG (Environmental, Social, and Governance) priorities of modern chemical enterprises.

In summary, 3-Cyclopropylpyrrolidin-2-one (CAS No. 1782432-60-3) represents a convergence of synthetic utility, biological relevance, and sustainability. Its versatility ensures it remains a focal point for innovation across multiple scientific disciplines, answering pressing questions in medicinal chemistry and beyond.